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Compound of Interest
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Cat. No.: B1212787 Get Quote

Disclaimer: The following information pertains to the proper disposal of Nicotinamide Adenine

Dinucleotide Hydrate, reduced form, disodium salt (NADH disodium salt), as the initially

requested "NADIT" did not yield specific results and is presumed to be a typographical error.

Researchers should always consult their institution's specific safety guidelines and the

manufacturer's Safety Data Sheet (SDS) for the exact product in use.

This guide provides essential safety and logistical information for the proper handling and

disposal of NADH disodium salt, a common laboratory reagent. Adherence to these procedures

is critical for ensuring personnel safety and environmental protection.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Safety glasses with side-shields or goggles.[1][2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[3]

Respiratory Protection: Use a dust respirator or ensure adequate ventilation to avoid inhaling

dust particles.[4]

Body Protection: A lab coat or other protective clothing should be worn.[2][4]
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In the event of accidental exposure, follow these first-aid measures:

After eye contact: Immediately flush with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[2][5]

After skin contact: Wash off with soap and plenty of water. Remove contaminated clothing.[5]

If inhaled: Move to fresh air. If breathing is difficult, provide oxygen.[2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical advice.[2][5]

II. Quantitative Data for Safe Handling and Storage
Proper storage and handling are crucial to maintaining the stability of NADH disodium salt and

ensuring safety.

Parameter Value Source

Recommended Storage

Temperature
2–8 °C or -20°C [5][6]

pH of Solutions
Prepare solutions at pH 9-11

for stability.
[7]

Solution Concentration for

Storage

No greater than 5 mM when

stored at 4°C.
[7]

Incompatible Materials
Strong oxidizing agents, strong

acids/alkalis, moisture.
[2][8]

III. Step-by-Step Disposal Protocol
The disposal of NADH disodium salt and its containers must be conducted in accordance with

federal, state, and local environmental regulations.

Step 1: Waste Identification and Classification

NADH disodium salt is not classified as a hazardous substance according to GHS and

Regulation (EC) No 1272/2008.[1][5] However, it is crucial to check local regulations as
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waste classification can vary.

Any solutions containing NADH disodium salt or materials contaminated with it should be

considered chemical waste.

Step 2: Collection of Solid Waste

For unused or expired solid NADH disodium salt, carefully sweep the solid material to avoid

creating dust.[2][9]

Place the collected solid into a clearly labeled, sealed container for chemical waste. The

label should include the full chemical name: "NADH disodium salt".

Step 3: Decontamination and Disposal of Empty Containers

Empty containers should be triple-rinsed with a suitable solvent (e.g., water).

The rinsate (the liquid from rinsing) should be collected and disposed of as chemical waste.

After triple-rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste, but institutional policies may vary.

Step 4: Disposal of Contaminated Materials

Any materials used to clean up spills, such as absorbent pads or wipes, should be placed in

a sealed bag or container and disposed of as chemical waste.

Step 5: Final Disposal

Arrange for pickup and disposal of the chemical waste containers through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Do not dispose of NADH disodium salt down the drain or in the regular trash unless explicitly

permitted by your institution's guidelines and local regulations.[1]

IV. Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of NADH

disodium salt.

Preparation

Waste Identification

Solid Waste Disposal

Liquid/Contaminated Waste Disposal

Final Disposal

Start: Have NADH Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Consult SDS and
Institutional Guidelines

Is the waste
solid NADH?

Sweep solid carefully
to avoid dust

Yes

Is it an empty container?

No

Place in a labeled,
sealed waste container

Arrange for disposal through
Environmental Health & Safety

Collect solution or
contaminated material

No

Triple-rinse container
with appropriate solvent

Yes

Place in a labeled,
sealed waste container

Collect rinsate as
chemical waste

Dispose of rinsed container
per institutional policy

End of Procedure
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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